Cas no 1805077-50-2 (2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-methylpyridine)

• Product Name: 2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-methylpyridine
• CAS No: 1805077-50-2
• MF: C₈H₇Cl₂F₂N
• MW: 226.050687074661
• CID: 4867919
• Update Time: 2025-10-29

2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C8H7Cl2F2N/c1-4-3-13-7(10)5(2-9)6(4)8(11)12/h3,8H,2H2,1H3
• InChI Key： RGESANIKOFIKKB-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(C)C=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-methylpyridine

Recent Advances in the Study of 2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-methylpyridine (CAS: 1805077-50-2)

2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-methylpyridine (CAS: 1805077-50-2) is a pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development. This compound, characterized by its chloro and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in the development of novel agrochemicals and pharmaceuticals, particularly focusing on its role as a key building block for fungicides and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential as a precursor for the synthesis of novel antifungal agents. The research team demonstrated that modifications to the pyridine core structure, particularly at the chloromethyl and difluoromethyl positions, could significantly enhance the compound's bioactivity against a range of fungal pathogens. The study reported a 75% improvement in antifungal efficacy compared to traditional pyridine-based fungicides, with minimal cytotoxicity to mammalian cells.

In the field of agrochemical research, a recent patent application (WO2023051234) highlighted the use of 2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-methylpyridine in the development of next-generation crop protection agents. The patent describes a novel synthetic route that improves the yield and purity of the compound while reducing environmental impact. This advancement is particularly significant given the growing demand for sustainable agricultural solutions with reduced ecological footprints.

Structural analysis of 1805077-50-2 has revealed interesting insights into its molecular interactions. X-ray crystallography studies conducted in 2024 showed that the compound's unique electronic distribution, resulting from the combination of electron-withdrawing (chloro) and electron-donating (methyl) groups, creates a polarized molecular surface that facilitates specific binding to biological targets. This property has been exploited in the design of targeted drug delivery systems, where the compound serves as a molecular scaffold for attaching therapeutic payloads.

Recent toxicological assessments have provided important safety data for this compound. A comprehensive study published in Regulatory Toxicology and Pharmacology (2024) evaluated the acute and chronic toxicity profiles of 2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-methylpyridine across multiple species. The results indicated favorable safety margins for occupational exposure, with no observed genotoxic effects at concentrations relevant to industrial applications. These findings support the compound's potential for broader use in pharmaceutical manufacturing.

Emerging research has also explored the compound's potential in medicinal chemistry. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of 1805077-50-2 into the structure of novel kinase inhibitors. The researchers found that the pyridine core provided optimal spatial orientation for binding to the ATP pocket of target kinases, while the difluoromethyl group enhanced metabolic stability. This approach led to the development of several lead compounds with promising in vitro activity against cancer cell lines.

The synthesis and scale-up of 2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-methylpyridine have seen significant advancements in recent years. A 2023 publication in Organic Process Research & Development described an optimized manufacturing process that achieves >90% yield with excellent purity (>99.5%). The new protocol addresses previous challenges related to regioselectivity and byproduct formation, making the compound more accessible for research and industrial applications.

Looking forward, the unique properties of 1805077-50-2 continue to inspire innovative applications across multiple disciplines. Current research directions include its potential use in materials science as a precursor for functionalized polymers, as well as its application in radiopharmaceuticals for positron emission tomography (PET) imaging. The compound's versatility and the growing body of research supporting its utility suggest that it will remain an important focus of chemical and pharmaceutical research in the coming years.